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The following table summarizes the key findings from the 2023 network meta-analysis regarding the
efficacy of ospemifene and other common therapies for Vulvovaginal Atrophy (VVA) after up to 52 weeks

of treatment [1].
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Symptom (MBS) Percentage of Percentage of

Treatment . Vaginal pH .
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Ospemifene (60 Improvement vs. Improvement vs.  Significant Significant

mgl/day) Placebo, Lubricant, Placebo and improvement vs.  improvement vs.
and Estradiol (E2) Lubricant [2] Placebo [2] Placebo and
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Conjugated More favorable More favorable

Equine than Ospemifene than Ospemifene

Estrogen (CEE)
Cream
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[2]

Estradiol (E2) More favorable

Insert (10 pg)

Less improvement
than Ospemifene [2] than Ospemifene

(2]
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Treatment

Placebo

Lubricant

Most Bothersome
Symptom (MBS)
Score: Vaginal
Dryness

Less improvement
than Ospemifene [2]

Less improvement
than Ospemifene [2]

Vaginal pH

Less
improvement
than Ospemifene

(2]

Less
improvement
than Ospemifene

(2]

Percentage of
Parabasal Cells

Less
improvement
than
Ospemifene [2]

Percentage of
Superficial Cells

Less improvement
than Ospemifene

[2]

Less improvement
than Ospemifene

[2]

Conclusion of the Analysis: The NMA concluded that for most efficacy parameters, ospemifene was not
statistically different from other active therapies used in North America and Europe. It was statistically
superior to placebo for most efficacy parameters and provides a well-tolerated, safe, and effective oral

therapeutic option [2] [1].

Endometrial Safety Profile

A critical safety outcome measured was the change in endometrial thickness. The table below shows that for
all treatments, including ospemifene, post-treatment values remained below the recognized clinical risk

threshold of 4 mm [2] [1].

Baseline Post-treatment

Incidence of Endometrial

Endometrial . )
Hyperplasia/lCarcinoma

Thickness (mm)

Endometrial
Thickness (mm)

Treatment

21-23 2.5 - 3.2 (after 52

weeks)

None reported in trials up to 52
weeks [2] [1]

Ospemifene
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Baseline Post-treatment . .
) ) Incidence of Endometrial
Treatment Endometrial Endometrial Hvperolasia/Carcinoma
Thickness (mm) Thickness (mm) YPErp
All Active < 4.0 (recognized
Treatments clinical threshold)

(Collective)

Experimental Protocol of the Network Meta-Analysis

Here is a detailed methodology of the cited systematic literature review and network meta-analysis, which

serves as the source of the experimental data [1].

¢ Objective: To assess the efficacy and safety of ospemifene compared with other therapies for
moderate-to-severe VVA in postmenopausal women.
¢ Design: Systematic literature review and Bayesian network meta-analysis.
e Search & Inclusion Criteria:
o Databases: Searches were conducted up to November 2021 in accordance with PRISMA
guidelines.
o Study Types: Randomized or non-randomized controlled Phase Il or Il clinical trials.
o Participants: Postmenopausal women with moderate-to-severe dyspareunia (painful
intercourse) and/or vaginal dryness.
o Interventions: Trials involving ospemifene or at least one locally administered VVA treatment
(e.g., estrogen creams, rings, inserts).
e Outcomes:
o Efficacy: Changes from baseline in:
= Vaginal Maturation Index (percentage of superficial and parabasal cells)
= Vaginal pH
= Score of the patient's self-identified Most Bothersome Symptom (MBS), either vaginal
dryness or dyspareunia.
o Safety: Endometrial thickness and histology (polyps, hyperplasia, cancer).
¢ Analysis: A Bayesian framework was used for the NMA, allowing for the simultaneous comparison of
multiple treatments using both direct (head-to-head) and indirect evidence.

Network Meta-Analysis Conceptual Diagram
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The diagram below illustrates the structure of treatment comparisons from the 2023 analysis. Ospemifene is

connected to multiple treatments, allowing for both direct and indirect comparisons within the network [3]
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Understanding Vaginal Maturation Index Analysis

A key laboratory method for evaluating VVA treatment efficacy is the Vaginal Maturation Index (VMI). The

workflow below details how this index is determined and analyzed in clinical trials [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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